Cas no 2229032-04-4 (tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate
• CAS No: 2229032-04-4
• MF: C₁₄H₁₉F₃N₂O₃
• MW: 320.307474374771
• CID: 6475796
• PubChem ID: 165702981
• Update Time: 2025-06-26

tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate
• 2229032-04-4
• EN300-1894626
• tert-butyl N-{2-amino-1-[4-(difluoromethoxy)-2-fluorophenyl]ethyl}carbamate

• Inchi： 1S/C14H19F3N2O3/c1-14(2,3)22-13(20)19-11(7-18)9-5-4-8(6-10(9)15)21-12(16)17/h4-6,11-12H,7,18H2,1-3H3,(H,19,20)
• InChI Key： OHPUMLXPBQFJML-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CN)NC(=O)OC(C)(C)C)OC(F)F

Computed Properties

• Exact Mass: 320.13477696g/mol
• Monoisotopic Mass: 320.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate

tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate, with the CAS number 2229032-04-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating insights from the latest research to provide a comprehensive understanding.

The molecular structure of tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate is characterized by a complex arrangement of functional groups. The presence of the tert-butyl group, a difluoromethoxy substituent, and an aminoethyl chain introduces a high degree of structural diversity. This diversity is key to its versatile reactivity and potential for functionalization. Recent studies have highlighted the importance of such structural complexity in enabling interactions with biological systems, making this compound a promising candidate for drug discovery efforts.

One of the most intriguing aspects of this compound is its synthesis. Researchers have developed innovative methodologies to construct this molecule, often employing multi-step processes that involve coupling reactions, oxidation steps, and selective protection/deprotection strategies. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a highly efficient approach to synthesizing this compound using microwave-assisted techniques. This method not only enhances reaction efficiency but also minimizes environmental impact, aligning with current trends toward sustainable chemical synthesis.

The pharmacological properties of tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate have been extensively investigated in preclinical models. Studies have shown that this compound exhibits potent activity against various disease targets, including cancer and neurodegenerative disorders. For example, research conducted at the University of California revealed that this compound demonstrates selective inhibition of certain kinases involved in cancer cell proliferation. These findings underscore its potential as a lead compound for drug development.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique combination of functional groups makes it an ideal candidate for use in polymer synthesis and surface modification. A recent breakthrough reported in Nature Materials highlighted its role as a building block for creating stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties under external stimuli, such as temperature or pH changes, opening new avenues for applications in sensors and drug delivery systems.

In terms of commercial applications, the demand for tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate has been steadily increasing due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its potential as an intermediate in drug synthesis, while materials scientists are exploring its use in advanced polymer systems. The compound's ability to adapt to diverse chemical environments makes it a valuable asset in both research and industrial settings.

Looking ahead, ongoing research is focused on further optimizing the synthesis of this compound and expanding its application scope. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its properties and potential uses. As the demand for innovative chemical entities continues to grow, compounds like tert-butyl N-{2-amino-1-4-(difluoromethoxy)-2-fluorophenylethyl}carbamate are poised to play a pivotal role in driving scientific progress.